Cas no 2926675-84-3 (Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride)

• Product Name: Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride
• CAS No: 2926675-84-3
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• CID: 6796775
• PubChem ID: 168432835
• Update Time: 2025-10-22

Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• G15308
• PS-19324
• ETHYL 4-(AMINOMETHYL)-4-HYDROXY-CYCLOHEXANECARBOXYLATE,HYDROCHLORIDE
• 2926675-84-3
• ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride
• Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride

• Inchi： 1S/C10H19NO3.ClH/c1-2-14-9(12)8-3-5-10(13,7-11)6-4-8;/h8,13H,2-7,11H2,1H3;1H
• InChI Key： ZLKJGSWJCSZFBZ-UHFFFAOYSA-N
• SMILES： Cl.OC1(CN)CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 237.1131712g/mol
• Monoisotopic Mass: 237.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride

Recent Advances in the Study of Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride (CAS: 2926675-84-3)

Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride (CAS: 2926675-84-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and functional groups, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules with biological activity.

Recent research has focused on the synthesis and optimization of Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride, aiming to improve its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use as a building block in the development of novel therapeutics.

One of the key areas of investigation has been the compound's role in the synthesis of GABA analogs, which are important for their neuropharmacological effects. Preliminary studies suggest that Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride may serve as a precursor for the development of new GABAergic drugs, potentially offering improved efficacy and reduced side effects compared to existing treatments. This has sparked interest in further exploring its pharmacological properties and mechanisms of action.

In addition to its potential in neuroscience, this compound has also been studied for its applications in oncology. Researchers have investigated its derivatives as potential inhibitors of specific enzymes involved in cancer cell proliferation. Early results indicate that modifications to the core structure of Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride could lead to compounds with selective activity against certain cancer types, offering a promising avenue for future drug development.

The safety and toxicity profile of Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride have also been under scrutiny. Recent in vitro and in vivo studies have provided preliminary data on its biocompatibility and potential side effects. These studies are essential for determining the compound's suitability for further preclinical and clinical development. While initial findings are encouraging, more comprehensive toxicological assessments are needed to fully understand its safety profile.

Looking ahead, the research community is optimistic about the potential of Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride to contribute to advancements in medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable candidate for further investigation. Future studies are expected to focus on optimizing its synthesis, exploring additional therapeutic applications, and conducting more detailed pharmacological and toxicological evaluations.

In conclusion, Ethyl 4-(aminomethyl)-4-hydroxy-cyclohexanecarboxylate;hydrochloride (CAS: 2926675-84-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural features and potential applications in drug development highlight the need for continued exploration and innovation. As research progresses, this compound may play a pivotal role in the discovery of new therapeutics for a range of medical conditions.